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Compound of Interest

Compound Name: MRS1220

Cat. No.: B1677539 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
MRS1220 is a potent and highly selective antagonist of the human A3 adenosine receptor

(A3AR), a G protein-coupled receptor implicated in various physiological and pathological

processes.[1][2] With a high affinity (Ki value of approximately 0.65 nM for the human A3

receptor), MRS1220 is a critical tool for investigating the therapeutic potential of A3AR

modulation in conditions such as inflammation, cancer, and neurodegenerative diseases.[1][3]

These application notes provide a detailed protocol for the preparation, storage, and handling

of MRS1220 stock solutions using dimethyl sulfoxide (DMSO) as the solvent. Adherence to

these guidelines is crucial for ensuring the stability, and consistent performance of the

compound in downstream experimental assays.

Quantitative Data Summary
The following tables summarize the key physical, chemical, and solubility properties of

MRS1220, along with a guide for preparing stock solutions.

Table 1: Chemical and Physical Properties of MRS1220
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Property Value Reference

Chemical Name

N-[9-Chloro-2-(2-furanyl)[4][5]-

triazolo[1,5-c]quinazolin-5-

yl]benzene acetamide

Molecular Formula C₂₁H₁₄ClN₅O₂ [6]

Molecular Weight
403.83 g/mol (Note: Batch-

specific M.Wt. may vary)
[6]

CAS Number 183721-15-5 [6]

Purity ≥98% (HPLC) [6]

Appearance White to off-white solid [5]

Table 2: Solubility of MRS1220

Solvent
Maximum
Concentration

Method Reference

DMSO 20 mM (8.08 mg/mL) With gentle warming [6]

DMSO 9.91 mM (4 mg/mL)
With sonication and

heating to 60°C
[5]

Note: The solubility of MRS1220 can be affected by the purity and water content of the DMSO.

It is highly recommended to use newly opened, anhydrous, high-purity DMSO for best results.

[5]

Table 3: Stock Solution Preparation Guide (Based on M.Wt. 403.83)
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Target
Concentration

Mass of MRS1220
for 1 mL

Mass of MRS1220
for 5 mL

Mass of MRS1220
for 10 mL

1 mM 0.404 mg 2.02 mg 4.04 mg

5 mM 2.02 mg 10.10 mg 20.20 mg

10 mM 4.04 mg 20.20 mg 40.40 mg

20 mM 8.08 mg 40.40 mg 80.80 mg

Experimental Protocols
Protocol: Preparation of a 10 mM MRS1220 Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of MRS1220 in DMSO.

Materials:

MRS1220 powder

Dimethyl sulfoxide (DMSO), anhydrous, ≥99.7% purity

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Water bath or heat block set to 37-60°C (optional)

Sonicator (optional)

Procedure:
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Safety First: Wear appropriate personal protective equipment (PPE), including a lab coat,

safety glasses, and gloves. Handle MRS1220 powder in a chemical fume hood or a

ventilated enclosure.

Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the required

mass of MRS1220.

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 403.83 g/mol = 4.038 mg

Weighing: Carefully weigh out 4.04 mg of MRS1220 powder and place it into a sterile vial.

Solvent Addition: Add 1 mL of high-purity, anhydrous DMSO to the vial containing the

MRS1220 powder.

Dissolution: Cap the vial securely and vortex thoroughly for 1-2 minutes to facilitate

dissolution.

Gentle Warming (If Necessary): If the compound does not fully dissolve, gentle warming may

be required.[6] Place the vial in a water bath or on a heat block at a temperature between

37°C and 60°C for 5-10 minutes.[5] Vortex intermittently. Sonication can also be used to aid

dissolution.[5]

Visual Inspection: Ensure the solution is clear and free of any visible particulates before use.

Protocol: Storage and Handling of MRS1220 Stock
Solution
Proper storage is critical to maintain the integrity and activity of the MRS1220 stock solution.

Procedure:

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge

tubes.[5]
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Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and

date of preparation.

Storage Conditions:

For long-term storage (up to 6 months), store the aliquots at -80°C.[5]

For short-term storage (up to 1 month), store at -20°C.[5]

Protection: Ensure vials are sealed tightly and protected from moisture and light.[5]

Thawing: When ready to use, remove an aliquot from the freezer and allow it to thaw

completely at room temperature. Briefly centrifuge the tube to collect the solution at the

bottom before opening.

Protocol: Application in an In Vitro Cell-Based Assay
This is a general guideline for diluting the stock solution for use in a typical cell-based

experiment.

Procedure:

Determine Final Concentration: Decide on the final concentration of MRS1220 required for

your experiment. This is often determined through dose-response curves, with effective

concentrations typically ranging from low nanomolar to micromolar.[4]

Serial Dilutions: Perform serial dilutions of the thawed 10 mM stock solution using cell culture

medium or an appropriate assay buffer to create intermediate stocks.

Control DMSO Concentration: It is crucial to maintain a consistent, low final concentration of

DMSO across all experimental conditions, including vehicle controls. High concentrations of

DMSO can be toxic to cells or interfere with assay results.[4] A final DMSO concentration of

≤0.1% is generally recommended.

Example Dilution: To achieve a final concentration of 100 nM in 1 mL of cell culture:

Prepare a 100X intermediate stock (10 µM) by diluting the 10 mM stock 1:1000 in culture

medium.
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Add 10 µL of the 10 µM intermediate stock to 990 µL of cell culture. This results in a final

DMSO concentration of 0.1%.
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Stock Solution Preparation

Storage & Handling

Experimental Use

1. Weigh MRS1220 Powder

2. Add Anhydrous DMSO

3. Vortex to Dissolve

4. Gentle Warming / Sonication
(If Necessary)

 if needed

5. Aliquot into Single-Use Tubes

6. Store at -20°C or -80°C

7. Thaw Aliquot

8. Prepare Working Dilutions

9. Add to Assay

Click to download full resolution via product page

Caption: Workflow for preparing and using MRS1220 stock solution.
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Caption: Antagonistic action of MRS1220 on the A3AR signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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